Cas no 2639458-65-2 (Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate)

• Product Name: Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate
• CAS No: 2639458-65-2
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5666216
• PubChem ID: 165897494
• Update Time: 2025-10-31

Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639458-65-2
• EN300-27727489
• tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate
• Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate

• Inchi： 1S/C12H14N2O2S/c1-12(2,3)16-11(15)10-14-8-5-4-7(13)6-9(8)17-10/h4-6H,13H2,1-3H3
• InChI Key： AMDNWYRUGJDMSE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=NC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate

Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate (CAS No. 2639458-65-2): A Comprehensive Overview

Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2639458-65-2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole family, a heterocyclic aromatic ring system that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate make it a valuable scaffold for the development of novel drugs targeting various diseases.

The benzothiazole core in Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate is known for its ability to interact with biological targets such as enzymes and receptors, thereby modulating physiological processes. The presence of both amino and carboxylate functional groups enhances its chemical reactivity, allowing for further derivatization and customization to tailor its pharmacological properties. This flexibility has made benzothiazole derivatives popular in drug discovery efforts.

In recent years, there has been a surge in research focused on developing new therapeutic agents based on benzothiazole derivatives. One of the most promising areas of investigation is their potential as anticancer agents. Studies have demonstrated that benzothiazole compounds can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. For instance, research has shown that derivatives of benzothiazole can block the activity of kinases such as EGFR and PI3K, which are often overexpressed in tumors.

Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate has been explored as a precursor in the synthesis of more complex molecules designed to target specific cancer-related pathways. Its structural framework allows for modifications that can enhance its binding affinity to biological targets while minimizing off-target effects. This has led to the development of several lead compounds that are currently undergoing preclinical evaluation for their efficacy in treating various types of cancer.

Beyond oncology, Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate has shown promise in other therapeutic areas as well. For example, it has been investigated for its antimicrobial properties. The benzothiazole scaffold is known to disrupt bacterial cell membranes and inhibit essential bacterial enzymes, making it an effective candidate for developing novel antibiotics. In particular, derivatives of benzothiazole have demonstrated activity against multidrug-resistant strains of bacteria, which is a critical challenge in modern medicine.

Additionally, there is growing interest in using benzothiazole derivatives as anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Research indicates that compounds derived from benzothiazole can modulate inflammatory pathways by inhibiting key mediators such as COX-2 and NF-κB. This makes them attractive candidates for developing drugs that can reduce inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The chemical synthesis of Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate involves multi-step reactions that require careful optimization to ensure high yield and purity. The tert-butyl group provides steric hindrance, which can influence the reactivity of the molecule and its interactions with biological targets. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole core efficiently.

In terms of pharmacokinetics, the solubility and bioavailability of Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate are crucial factors that need to be considered during drug development. Modifications to the molecule can improve its solubility in water-based environments, enhancing its absorption and distribution within the body. Additionally, exploring prodrug strategies can enhance its metabolic stability and prolong its half-life.

The latest research in this field also highlights the importance of computational methods in drug design. Molecular modeling techniques have been used to predict the binding modes of Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate with biological targets, providing insights into how structural modifications can optimize its pharmacological activity. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds efficiently.

Another exciting area of research is the use of nanotechnology to deliver Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate more effectively. Nanoparticles such as liposomes and polymeric micelles have been explored as drug delivery systems due to their ability to enhance drug targeting and reduce toxicity. These formulations can improve the bioavailability of poorly soluble drugs like benzothiazole derivatives while minimizing side effects.

In conclusion, Tert-butyl 6-amino-1,3-benzothiazole-2-carboxylate (CAS No. 2639458-65-2) represents a promising compound with diverse therapeutic applications. Its unique structural features make it an excellent scaffold for developing novel drugs targeting cancer, infections, inflammation, and other diseases. Ongoing research continues to uncover new ways to leverage this compound's potential through innovative synthetic methods, computational modeling, and advanced drug delivery systems.